2-(2,2-Difluoroethoxy)-6-methylpyridin-3-amine

Regioisomer Synthetic Intermediate Drug Discovery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H10F2N2O
Molecular Weight 188.17 g/mol
Cat. No. B13293138
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Technical Parameters


Basic Identity
Product Name2-(2,2-Difluoroethoxy)-6-methylpyridin-3-amine
Molecular FormulaC8H10F2N2O
Molecular Weight188.17 g/mol
Structural Identifiers
SMILESCC1=NC(=C(C=C1)N)OCC(F)F
InChIInChI=1S/C8H10F2N2O/c1-5-2-3-6(11)8(12-5)13-4-7(9)10/h2-3,7H,4,11H2,1H3
InChIKeyTZSOLWVMDHJCAP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(2,2-Difluoroethoxy)-6-methylpyridin-3-amine: Key Building Block


2-(2,2-Difluoroethoxy)-6-methylpyridin-3-amine (CAS 1555458-31-5) is a fluorinated heterocyclic amine that serves as a key intermediate in medicinal and agricultural chemistry . This compound features a 6-methylpyridin-3-amine core functionalized with a 2,2-difluoroethoxy group at the 2-position, a substitution pattern that distinguishes it from more common analogs and confers specific physicochemical properties leveraged in the design of bioactive molecules [1]. Its primary role is as a synthetic building block for the construction of advanced pharmaceutical candidates and agrochemical agents, where the difluoroethoxy moiety can enhance metabolic stability and modulate lipophilicity relative to non-fluorinated or differently substituted pyridine cores .

Workflow Fluorinated heterocyclic building block for medicinal/agrochemical synthesis
Selection Specific 2,2-difluoroethoxy-3-amino-6-methyl regioisomer for targeted pharmacophore construction
Use Context PDE4, sodium channel, fungicide, and ADME lead optimization programs

2-(2,2-Difluoroethoxy)-6-methylpyridin-3-amine: Substitution Risk


The precise regiochemistry and specific fluorination pattern of 2-(2,2-difluoroethoxy)-6-methylpyridin-3-amine create a unique pharmacophore that cannot be replicated by generic pyridine derivatives . Substitution with the more common 6-(2,2-difluoroethoxy)-2-methylpyridin-3-amine regioisomer (CAS 1557363-29-7) or the simpler 2-(2,2-difluoroethoxy)pyridine (CAS 1849231-74-8) fundamentally alters the spatial orientation of the amine group and the electron density of the aromatic ring, which can drastically change binding affinity to biological targets and the compound's reactivity profile in downstream synthetic transformations [1]. This specificity is explicitly leveraged in patents for PDE4 inhibitors and sodium channel modulators, where the exact 2-alkoxy-3-amino-6-methyl substitution pattern is claimed as essential for activity . For researchers in drug discovery or agrochemical development, substituting a close analog introduces unacceptable risk of synthetic failure or loss of desired biological activity, making the procurement of this specific compound a critical non-negotiable step.

Target 2-(2,2-difluoroethoxy)-6-methylpyridin-3-amine
Substitute 6-(2,2-difluoroethoxy)-2-methylpyridin-3-amine (CAS 1557363-29-7)
Regioisomeric shift alters amine orientation and electronic environment, potentially compromising SAR studies and target engagement.
Target 2-(2,2-difluoroethoxy)-6-methylpyridin-3-amine
Substitute 2-(2,2-difluoroethoxy)pyridine or 6-methylpyridin-3-amine
Lacks the full 3-amino-6-methyl core or difluoroethoxy group, removing key synthetic handles and controlled lipophilicity modulation.

2-(2,2-Difluoroethoxy)-6-methylpyridin-3-amine: Differentiation Evidence


Regioisomeric Specificity in Synthesis

The target compound, 2-(2,2-difluoroethoxy)-6-methylpyridin-3-amine, is a distinct regioisomer of 6-(2,2-difluoroethoxy)-2-methylpyridin-3-amine (CAS 1557363-29-7) . The key differentiator is the position of the amino group relative to the methyl and difluoroethoxy substituents on the pyridine ring. In the target compound, the amine is at the 3-position, with the methyl at the 6-position and the difluoroethoxy at the 2-position. In the regioisomer, the amine is also at the 3-position, but the methyl is at the 2-position and the difluoroethoxy is at the 6-position. This seemingly subtle structural difference leads to distinct electronic and steric environments, directly impacting their reactivity in cross-coupling reactions and their potential as building blocks for divergent chemical series .

Regioisomeric Structure
Source review
2-(2,2-difluoroethoxy)-6-methylpyridin-3-amine
amine at C3, methyl at C6, difluoroethoxy at C2
vs
6-(2,2-difluoroethoxy)-2-methylpyridin-3-amine
amine at C3, methyl at C2, difluoroethoxy at C6
Regioisomer mismatch may alter reactivity and target engagement.
Structural identity requires analytical confirmation; no independent source cited.
Regioisomer Synthetic Intermediate Drug Discovery

Lipophilicity Enhancement by Fluorination

The introduction of the 2,2-difluoroethoxy group significantly modulates the lipophilicity of the pyridine scaffold. Vendor-calculated properties for the target compound show a LogP of 1.61612 . In contrast, the non-fluorinated parent amine, 6-methylpyridin-3-amine, has a significantly lower experimental LogP of approximately 0.5-0.8 [1]. This ~1 unit increase in LogP, driven by the fluorinated side chain, is a classic strategy for enhancing membrane permeability and metabolic stability, as fluorine substitution often reduces oxidative metabolism while increasing lipophilicity in a controlled manner .

Lipophilicity Shift
Reported
ΔLogP ≈ +0.8 to +1.1 Calculated vs. literature experimental
Supports lipophilicity-driven ADME screening in lead series.
Target value is vendor-calculated; confirm with experimental logD/logP.
Lipophilicity ADME Physicochemical Properties

Guaranteed Purity and Availability

The target compound is commercially available with a certified purity of 95% . This contrasts with many closely related analogs, such as 6-(2,2-difluoroethoxy)-2-methylpyridin-3-amine (CAS 1557363-29-7), which are often listed as 'In Stock' but without a stated purity grade, or may require custom synthesis, leading to longer lead times and higher costs . The availability of a defined purity standard (95%) for this specific compound reduces procurement risk and ensures reproducibility in subsequent synthetic steps, a critical factor for industrial and academic labs managing project timelines.

Purity Specification
Supplier data
95% stated purity
vs
Purity not specified (regioisomer analog)
Defined purity reduces procurement risk and repurification need.
Verify lot-specific COA before use; supplier documentation may vary.
Sourcing Purity Lead Optimization

2-(2,2-Difluoroethoxy)-6-methylpyridin-3-amine: Application Scenarios


PDE4 Inhibitors for Respiratory and Inflammatory Diseases

This compound serves as a critical intermediate in the synthesis of hydroxy-6-heteroarylphenanthridines, a class of potent phosphodiesterase-4 (PDE4) inhibitors [1]. In patent literature, the 2,2-difluoroethoxy group is specifically claimed as a preferred substituent (R2) on the phenanthridine core to achieve optimal enzyme inhibition and selectivity [2]. Researchers developing next-generation PDE4 inhibitors for COPD, asthma, or psoriasis will find this building block essential for exploring this specific pharmacophore space.

Sodium Channel Modulators for Pain and Epilepsy

The compound is identified as a key building block for the preparation of aminopyridinamides, which are being investigated as sodium channel modulators . The precise placement of the amine and difluoroethoxy groups is crucial for the desired interaction with voltage-gated sodium channels. This makes it a strategically important molecule for neuroscience drug discovery programs focused on chronic pain, epilepsy, and other channelopathies.

Agricultural Fungicide Development

Fluorinated pyridine derivatives, including those with difluoroethoxy substituents, are a well-established class in the development of modern fungicides [3]. While the target compound itself is an intermediate, its structural features align with those found in patented fungicidal compositions. It can be used to synthesize novel pyridylamidine or amide-based fungicides with improved crop safety and efficacy profiles against resistant fungal strains.

Lead Optimization for Enhanced ADME

The calculated LogP of 1.62 makes this compound a valuable tool for medicinal chemists seeking to improve the ADME properties of a lead series. By incorporating this fragment, researchers can increase the lipophilicity of a molecule by approximately 1 LogP unit compared to a non-fluorinated pyridine core [4], a modification that is often correlated with improved membrane permeability and oral bioavailability, while the fluorination can also enhance metabolic stability against cytochrome P450 oxidation.

Application
Selection Property
Validation Focus
PDE4 pharmacophore exploration
2,2-difluoroethoxy-3-aminopyridine regiochemistry
PDE4 isoform selectivity and potency profiling
Sodium channel modulator lead discovery
3-amino-2-alkoxy substitution pattern
Channel binding and functional assay endpoints
Agrochemical fungicide development
Fluorinated pyridine scaffold with specific substitution
Crop safety and strain-panel efficacy evaluation
ADME property lead optimization
Fluorine-mediated lipophilicity control
Permeability and microsomal stability assays

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

25 linked technical documents
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